Cas no 66102-86-1 (2-Cyclohexen-1-one, 3-hydroxy-2-[(4-methoxyphenyl)thio]-5,5-dimethyl-)

• Product Name: 2-Cyclohexen-1-one, 3-hydroxy-2-[(4-methoxyphenyl)thio]-5,5-dimethyl-
• CAS No: 66102-86-1
• Molecular Formula: C₁₅H₁₈O₃S
• Molecular Weight: 278.366623401642
• CID: 1709732

2-Cyclohexen-1-one, 3-hydroxy-2-[(4-methoxyphenyl)thio]-5,5-dimethyl- Properties

Names and Identifiers

• 2-Cyclohexen-1-one, 3-hydroxy-2-[(4-methoxyphenyl)thio]-5,5-dimethyl-

• InChIKey： XVTDZWCEPMGYJR-UHFFFAOYSA-N
• Inchi： 1S/C15H18O3S/c1-15(2)8-12(16)14(13(17)9-15)19-11-6-4-10(18-3)5-7-11/h4-7,16H,8-9H2,1-3H3
• SMILES： C1(=O)CC(C)(C)CC(O)=C1SC1=CC=C(OC)C=C1

Computed Properties

• Exact Mass: 278.09774

Experimental Properties

• PSA: 46.53
• Boiling Point: 409.9±45.0 °C(Predicted)
• pka: 4.23±0.42(Predicted)
• Density: 1.22±0.1 g/cm3(Predicted)